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Adenosine monophosphate deaminase 2 (AMPD2) is a crucial enzyme in purine metabolism,

catalyzing the deamination of adenosine monophosphate (AMP) to inosine monophosphate

(IMP).[1][2] This reaction is a key step in the purine nucleotide cycle and plays a vital role in

maintaining cellular energy homeostasis, particularly under conditions of high energy demand

or metabolic stress.[1] AMPD2 is the primary isoform found in the liver, with expression also

detected in the brain and kidneys.[1][3]

Dysregulation of hepatic glucose and lipid metabolism can lead to various disorders, including

obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD).[4] Emerging research

has identified AMPD2 as a critical regulator in these pathways. It is hypothesized to act as a

metabolic "switch," influencing whether cells store or utilize fat.[5] This activity is primarily

linked to its impact on the levels of AMP, a key activator of AMP-activated protein kinase

(AMPK), the master regulator of cellular energy balance.[3][6] By converting AMP to IMP, high

AMPD2 activity can suppress AMPK activation, thereby promoting fat accumulation and

hindering fat oxidation.[3][5] This makes AMPD2 a compelling therapeutic target for metabolic

diseases.

AMPD2 Inhibitor 2: A Potent Research Tool
AMPD2 inhibitor 2, also known as compound 21, is a potent and specific small molecule

inhibitor of AMPD2.[7][8] It serves as a critical tool for investigating the physiological and

pathophysiological roles of AMPD2 in metabolic disease models. Its efficacy against both
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human and murine AMPD2 allows for translational research, from in vitro mechanistic studies

to in vivo preclinical evaluation.[7]

Quantitative Data
The key inhibitory properties of AMPD2 inhibitor 2 are summarized below.

Parameter Value Species Reference

Compound Name
AMPD2 inhibitor 2

(compound 21)
- [7]

Target

Adenosine

monophosphate

deaminase 2

(AMPD2)

- [7][8]

IC₅₀ 0.1 μM Human (hAMPD2) [7][8][9]

IC₅₀ 0.28 μM Mouse (mAMPD2) [7][8]

CAS Number 3026893-31-9 - [10]

Signaling Pathways and Mechanism of Action
The primary mechanism of an AMPD2 inhibitor is to block the conversion of AMP to IMP. This

action has significant downstream consequences on cellular energy sensing and metabolic

regulation, primarily through the modulation of the AMPK signaling pathway.

The Central Role of AMPD2 in Purine Metabolism
AMPD2 is a key enzyme that helps maintain the balance of adenine nucleotides. By catalyzing

the conversion of AMP to IMP, it removes AMP that accumulates when energy is consumed

(ATP -> ADP -> AMP).
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Acclimatize C57BL/6J Mice

Induce Disease:
High-Fat Diet (8-12 weeks)

Randomize into Groups:
1. Vehicle

2. AMPD2 Inhibitor 2

Daily Dosing & Monitoring
(Body Weight, Food Intake)

In-Life Metabolic Testing
(GTT, ITT)

Terminal Endpoint Analysis:
- Serum analysis
- Tissue histology
- Gene expression
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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